Cas no 13544-77-9 (Hexaric acid,3,4-dideoxy- (8CI,9CI))
13544-77-9 structure
Product Name:Hexaric acid,3,4-dideoxy- (8CI,9CI)
CAS No:13544-77-9
MF:C6H10O6
MW:178.140002727509
CID:229840
PubChem ID:350313
Update Time:2025-04-19
Hexaric acid,3,4-dideoxy- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Hexaric acid,3,4-dideoxy- (8CI,9CI)
- 2,5-dihydroxyhexanedioic acid
- 2,5-dihydroxy-adipic acid
- 2,5-Dihydroxy-adipinsaeure
- AC1L6W0B
- NSC509382
- racemische 2.5-Dihydroxy-adipinsaeure
- DTXSID00325508
- 2,5-Dihydroxyadipic acid
- NSC-509382
- SCHEMBL3261082
- 13544-77-9
-
- Inchi: 1S/C6H10O6/c7-3(5(9)10)1-2-4(8)6(11)12/h3-4,7-8H,1-2H2,(H,9,10)(H,11,12)
- InChI Key: SHCCNDIEMUQSCR-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)CCC(C(=O)O)O
Computed Properties
- Exact Mass: 178.0477
- Monoisotopic Mass: 178.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.582
- Boiling Point: 464.5°Cat760mmHg
- Flash Point: 248.9°C
- Refractive Index: 1.551
- PSA: 115.06
- LogP: -1.34240
Hexaric acid,3,4-dideoxy- (8CI,9CI) Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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